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Compound of Interest

Compound Name: Sarcosine anhydride

CAS No.: 5076-82-4

Cat. No.: B147613

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sarcosine anhydride (1,4-Dimethylpiperazine-2,5-dione) is a cyclic dipeptide and

a key building block in the synthesis of peptides and other complex organic molecules.[1][2]

The purity of sarcosine anhydride is critical for successful downstream applications, as

impurities can lead to side reactions and compromised final product quality. Recrystallization is

a robust and widely used technique for purifying solid organic compounds, making it an ideal

method for obtaining high-purity sarcosine anhydride. This document provides a detailed

protocol for the purification of sarcosine anhydride using recrystallization.

Physicochemical Properties and Solubility Data
Accurate data on the physical properties and solubility of sarcosine anhydride is essential for

developing an effective recrystallization protocol.

Table 1: Physicochemical Properties of Sarcosine Anhydride
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Property Value Reference

CAS Number 5076-82-4 [1][2][3][4]

Molecular Formula C₆H₁₀N₂O₂ [1][2][3][4]

Molecular Weight 142.16 g/mol [3][4]

Appearance
White to off-white crystalline

needles
[3]

| Melting Point | 144-147 °C |[3][5] |

Table 2: Qualitative Solubility of Sarcosine Anhydride The ideal solvent for recrystallization

should dissolve the compound well at high temperatures but poorly at low temperatures.[6]

Based on available data, several solvents are suitable for the recrystallization of sarcosine
anhydride.

Solvent
Solubility at Boiling
Point

Solubility at
Room/Cold Temp.

Notes

Water (H₂O) High Moderate

Sarcosine anhydride

is soluble in water.[5]

Good for removing

organic-soluble

impurities.

Ethanol (EtOH) High Low

An effective solvent

for crystallizing the

anhydride.[3] Good for

removing polar

impurities.

Ethyl Acetate (EtOAc) Moderate-High Low

Another

recommended solvent

for crystallization.[3]

Useful for compounds

with intermediate

polarity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C5076824&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C5076824&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://www.scbt.com/p/sarcosine-anhydride-5076-82-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5076824&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C5076824&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://www.scbt.com/p/sarcosine-anhydride-5076-82-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://www.scbt.com/p/sarcosine-anhydride-5076-82-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://labsolu.ca/product/sarcosine-anhydride/
https://www.benchchem.com/product/b147613/docs?utm_src=pdf-body#application-note-purification-of-sarcosine-anhydride-by-recrystallization
https://physics.emu.edu.tr/en/PublishingImages/bs-programs/bs-graduation-projects/chemistry-bs-projects/RAANIA%20AJMAL%20RANA%20BS%20THESIS%20FINALesigned.pdf
https://www.benchchem.com/product/b147613/docs?utm_src=pdf-body#application-note-purification-of-sarcosine-anhydride-by-recrystallization
https://www.benchchem.com/product/b147613/docs?utm_src=pdf-body#application-note-purification-of-sarcosine-anhydride-by-recrystallization
https://labsolu.ca/product/sarcosine-anhydride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0325523.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Recrystallization
Recrystallization is a purification technique based on the differential solubility of a compound

and its impurities in a specific solvent. The process involves dissolving the impure solid in a

minimum amount of a hot solvent to create a saturated solution.[6] As the solution slowly cools,

the solubility of the desired compound decreases, leading to the formation of pure crystals. The

impurities, being present in smaller concentrations, remain dissolved in the solvent (mother

liquor). Slow cooling is crucial for the formation of large, pure crystals.[6]

Experimental Workflow Diagram
The following diagram outlines the key steps in the purification of sarcosine anhydride by

recrystallization.
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Diagram 1: Sarcosine Anhydride Recrystallization Workflow
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Dissolve in minimal amount
of hot solvent (e.g., EtOH, H₂O)

Hot Filtration
(Optional: to remove insoluble impurities)

Allow solution to cool slowly
to room temperature, then chill

If no insoluble
impurities

Pure crystals form

Isolate crystals by
vacuum filtration

Wash crystals with a
small amount of cold solvent

Dry crystals under vacuum

High-Purity Sarcosine Anhydride (>98%)

Click to download full resolution via product page

Caption: Diagram 1: Sarcosine Anhydride Recrystallization Workflow.
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Detailed Experimental Protocol
This protocol provides a step-by-step guide for the recrystallization of crude sarcosine
anhydride. Ethanol is used as the example solvent.

Materials and Equipment:

Crude Sarcosine Anhydride

Ethanol (Reagent Grade)

Erlenmeyer flasks

Hot plate with stirring capability

Büchner funnel and filter flask

Filter paper

Vacuum source

Spatula and glass stirring rod

Beakers

Ice bath

Vacuum oven or desiccator

Procedure:

Dissolution:

Place the crude sarcosine anhydride (e.g., 10 g) into a 250 mL Erlenmeyer flask.

Add a small amount of the chosen solvent (e.g., ethanol) to the flask, just enough to cover

the solid.
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Gently heat the mixture on a hot plate with stirring. Add the solvent portion-wise (in small

increments) until all the solid has just dissolved. It is critical to use the minimum amount of

hot solvent to ensure a good recovery yield.[6]

Hot Filtration (Optional):

If any insoluble impurities are observed in the hot solution, perform a hot filtration.

Pre-heat a second Erlenmeyer flask and a funnel (with fluted filter paper) on the hot plate.

Quickly pour the hot solution through the pre-heated funnel to remove the insoluble

material. This step prevents premature crystallization of the product in the funnel.

Crystallization:

Cover the flask containing the hot, clear solution with a watch glass or loose cap.

Allow the solution to cool slowly to room temperature without disturbance. Slow cooling is

essential for the formation of large, pure crystals.[6]

Once the flask has reached room temperature and crystal formation appears complete,

place it in an ice bath for 15-30 minutes to maximize the yield of crystals.

Isolation of Crystals:

Set up a Büchner funnel with a piece of filter paper that fits snugly and wet the paper with

a small amount of cold solvent.

Turn on the vacuum source and pour the cold crystal slurry into the center of the funnel.

Use a spatula to transfer any remaining crystals from the flask. A small amount of the cold

mother liquor can be used to rinse the flask.

Washing:

With the vacuum still applied, wash the crystals on the filter paper with a small amount of

fresh, ice-cold solvent. This helps to remove any residual impurities adhering to the crystal

surfaces. Use a minimal amount of washing solvent to avoid redissolving the product.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://physics.emu.edu.tr/en/PublishingImages/bs-programs/bs-graduation-projects/chemistry-bs-projects/RAANIA%20AJMAL%20RANA%20BS%20THESIS%20FINALesigned.pdf
https://physics.emu.edu.tr/en/PublishingImages/bs-programs/bs-graduation-projects/chemistry-bs-projects/RAANIA%20AJMAL%20RANA%20BS%20THESIS%20FINALesigned.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying:

Leave the crystals in the funnel with the vacuum on for several minutes to pull air through

and partially dry them.

Transfer the purified crystals to a clean, pre-weighed watch glass.

Dry the crystals thoroughly in a vacuum oven at a low temperature (e.g., room

temperature to 40°C) or in a vacuum desiccator until a constant weight is achieved.[3]

Expected Results and Quality Control
Proper execution of this protocol should yield high-purity sarcosine anhydride.

Table 3: Typical Purification Performance

Parameter Expected Outcome Notes

Purity ≥98%

Purity can be assessed by
Melting Point, NMR, or
HPLC analysis. A sharp
melting point range close
to the literature value
indicates high purity.[4]

Yield Variable (typically >80%)

The final yield depends heavily

on the purity of the crude

starting material and careful

execution of the protocol (e.g.,

using minimal solvent).

| Appearance | White crystalline needles |[3] |

Troubleshooting:

Oiling Out: If the product separates as an oil instead of crystals, it may be due to cooling the

solution too quickly or the presence of significant impurities. Re-heat the solution to dissolve

the oil, add slightly more solvent, and allow it to cool more slowly.
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No Crystals Form: The solution may not be sufficiently saturated. Re-heat the solution to boil

off some of the solvent and then allow it to cool again. Seeding with a small crystal of pure

product can also induce crystallization.

Low Yield: This can result from using too much solvent, not cooling the solution sufficiently,

or washing the crystals with solvent that was not cold enough.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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